Cas no 1803596-28-2 (Potassium 2,2-difluoro-4-methyl-3-oxopentanoate)

• Product Name: Potassium 2,2-difluoro-4-methyl-3-oxopentanoate
• CAS No: 1803596-28-2
• MF: C₆H₇F₂KO₃
• MW: 204.213090181351
• MDL: MFCD28348132
• CID: 4617101
• PubChem ID: 112756445
• Update Time: 2025-05-21

Potassium 2,2-difluoro-4-methyl-3-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• potassium 2,2-difluoro-4-methyl-3-oxopentanoate
• potassium;2,2-difluoro-4-methyl-3-oxopentanoate
• Potassium 2,2-difluoro-4-methyl-3-oxopentanoate

• MDL： MFCD28348132
• Inchi： 1S/C6H8F2O3.K/c1-3(2)4(9)6(7,8)5(10)11;/h3H,1-2H3,(H,10,11);/q;+1/p-1
• InChI Key： JMBBENHXWYDBKE-UHFFFAOYSA-M
• SMILES： [K+].FC(C(=O)[O-])(C(C(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Topological Polar Surface Area: 57.2

Additional information on Potassium 2,2-difluoro-4-methyl-3-oxopentanoate

Potassium 2,2-difluoro-4-methyl-3-oxopentanoate: A Comprehensive Overview

Potassium 2,2-difluoro-4-methyl-3-oxopentanoate (CAS No: 1803596-28-2) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, with its distinct chemical structure, plays a pivotal role in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. The compound's name itself highlights its structural features: the presence of two fluorine atoms at the second carbon position (2,2-difluoro), a methyl group at the fourth carbon (4-methyl), and a ketone group at the third carbon (3-oxo). These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have focused on the synthesis and characterization of Potassium 2,2-difluoro-4-methyl-3-oxopentanoate, revealing its potential as a versatile building block in organic synthesis. Researchers have explored its ability to participate in various nucleophilic substitutions and condensation reactions, making it an invaluable intermediate in the production of complex molecules. For instance, its role in the synthesis of bioactive compounds has been extensively documented, with findings suggesting that it could serve as a precursor for developing novel drug candidates targeting specific biological pathways.

The compound's fluorinated structure also makes it an interesting candidate for applications in materials science. Fluorinated compounds are known for their stability and resistance to environmental factors, properties that are highly desirable in the development of advanced polymers and coatings. Recent advancements in polymer chemistry have highlighted the potential of Potassium 2,2-difluoro-4-methyl-3-oxopentanoate as a monomer for synthesizing fluoropolymers with enhanced thermal stability and mechanical strength.

In terms of synthesis, Potassium 2,2-difluoro-4-methyl-3-oxopentanoate is typically prepared through a multi-step process involving fluorination reactions and subsequent purification steps. The optimization of these synthetic routes has been a focal point of recent research efforts, with scientists aiming to enhance yield and reduce production costs. Innovations such as the use of microwave-assisted synthesis and continuous-flow reactors have shown promise in improving the efficiency of this process.

The application of Potassium 2,2-difluoro-4-methyl-3-oxopentanoate extends beyond traditional chemical synthesis into emerging areas such as green chemistry and sustainable manufacturing. Its ability to participate in catalytic cycles under mild conditions aligns with the growing demand for environmentally friendly chemical processes. Researchers have also explored its potential as a catalyst or co-catalyst in various organic transformations, further underscoring its versatility.

From a toxicological perspective, studies on Potassium 2,2-difluoro-4-methyl-3-oxopentanoate have been conducted to assess its safety profile. These studies indicate that while the compound exhibits low acute toxicity under standard testing conditions, further research is required to fully understand its long-term effects on human health and the environment.

In conclusion, Potassium 2,2-difluoro-4-methyl-3 oxopentanoate (CAS No: 1803596 28 2) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an essential component in modern organic synthesis and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing both academic and industrial endeavors.